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Compound of Interest

Compound Name: 1-Formylpyrrolidine

Cat. No.: B1209714

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-
Formylpyrrolidine (CAS No: 3760-54-1). The information is intended to support laboratory
safety protocols and to ensure the well-being of personnel working with this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Formylpyrrolidine is presented in
Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source
Molecular Formula CsHsNO [1]
Molecular Weight 99.13 g/mol [1]
Appearance Clear, s-Iigr.ltIy yellow to light
brown liquid

Boiling Point 92-94 °C at 15 mmHg [2]
Density 1.04 g/mL at 25 °C [2]
Flash Point 95 °C (203 °F) - closed cup [2]
Refractive Index n20/D 1.479 (lit.) [2]
Storage Temperature Room Temperature [3]

Hazard Identification and GHS Classification

1-Formylpyrrolidine is classified as a hazardous substance. A summary of its GHS
classification is provided in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[4]

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
L irritation[4]
tract irritation

Signal Word: Warning

Hazard Pictograms:

lwialt text

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL199539.htm
https://www.lookchem.com/ProductWholeProperty_LCPL199539.htm
https://www.lookchem.com/ProductWholeProperty_LCPL199539.htm
https://www.lookchem.com/ProductWholeProperty_LCPL199539.htm
https://pubchem.ncbi.nlm.nih.gov/compound/77372
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Data

While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for 1-Formylpyrrolidine are not readily available in the public domain, the
GHS classification indicates that it is harmful if swallowed.[4]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Formylpyrrolidine.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. However, as a
minimum, the following should be used:

PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile or
Skin Protection

neoprene) and a lab coat.

Use in a well-ventilated area or under a
) ) chemical fume hood. If vapors or aerosols are
Respiratory Protection ) )
generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.[5]

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.
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» Wash hands thoroughly after handling.

Storage

o Keep the container tightly closed in a dry and well-ventilated place.[5]

o Store away from heat, sparks, open flames, and other ignition sources.

o Store at room temperature.[3]

Emergency Procedures
Eirst Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15
minutes. Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]
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e Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[5][6] Hazardous combustion products include carbon oxides and
nitrogen oxides.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Remove
all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth, vermiculite)
and place it in a suitable container for disposal. Use spark-proof tools and explosion-proof
equipment.

Experimental Protocols Workflow

The following diagram illustrates a general workflow for handling 1-Formylpyrrolidine in a
research setting, emphasizing safety at each step.
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Preparation Phase

1. Risk Assessment
- Review SDS
- Identify Hazards

Informs

2. PPE Selection
- Goggles/Face Shield
- Gloves
- Lab Coat

:

3. Workspace Preparation
- Fume Hood Check
- Spill Kit Ready
- Waste Container Labeled

Handling Phase

4. Chemical Transfer
- Use Grounding Straps

- Non-Sparking Tools

:

5. Reaction Setup
- Controlled Addition
- Temperature Monitoring

:

6. Reaction Work-up
- Quenching
- Extraction

Post-Handling Phase

7. Decontamination
- Clean Glassware
- Wipe Surfaces

:

8. Waste Disposal
- Segregate Waste

- Follow Institutional Protocols

:

9. Storage
- Tightly Sealed Container
- Ventilated Area

Click to download full resolution via product page

General workflow for handling 1-Formylpyrrolidine.
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Logical Relationship of Emergency Response

The following diagram outlines the logical steps to be taken in the event of an emergency
involving 1-Formylpyrrolidine.

Emergency Response Protocol

Spill or Exposure Occurs

Immediate Actions Spill Control (Trained Personnel Only)
Evacuate Immediate Area Alert Colleagues & Supervisor Remove Ignition Sources (if safe) Don Appropriate PPE
e v s~
,// ‘\ ‘::\ ——————————————————————
// \ FirstAid_ SN
» A a A
. Remove Contaminated Clothing . . Rinse Mouth
[¥Ere D (st A Rinse with Water (15 min) IRl (e i Wt () Do NOT Induce Vomiting

Contain Spill with Absorbent

Seek Immediate Medical Attention

Collect with Non-Sparking Tools

Dispose as Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Emergency response flowchart for 1-Formylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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